Cas no 57629-50-2 (Picras-3-en-21-oic acid, 13,20-epoxy-1,11, 12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.beta.,11.beta.,12.alpha.,15.beta.)-)

• Product Name: Picras-3-en-21-oic acid, 13,20-epoxy-1,11, 12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.beta.,11.beta.,12.alpha.,15.beta.)-
• CAS No: 57629-50-2
• MF: C₂₆H₃₄O₁₁
• MW: 522.541569232941
• CID: 859820
• PubChem ID: 322357
• Update Time: 2025-04-19

Picras-3-en-21-oic acid, 13,20-epoxy-1,11, 12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.beta.,11.beta.,12.alpha.,15.beta.)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-en-21-oic acid, 13,20-epoxy-1,11, 12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.beta.,11.beta.,12.alpha.,15.beta.)-
• Picras-3-en-21-oic acid, 13,20-epoxy-1,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.β.,11.β.,12.α.,15.β.)-
• ((1RS)-isobornyl)-methyl ether
• ((1RS)-Isobornyl)-methyl-aether
• 1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol
• 1,7,7-trimethyl-bicyclo[2.2.1]heptan-2-ol
• Bornane, 2-methoxy-, exo-
• Bornane, 2-methoxy-, exo- (8ci)
• Einecs 226-228-2
• endo-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol
• Ether, isobornyl methyl
• exo-bornan
• isoborneol methyl ether
• isobornyl alcohol
• isobrucein A
• isobruceine
• L-isoborneol
• O-Methyl-isoborneol
• 57629-50-2
• C08769
• Q27106962
• methyl (1beta,11beta,12alpha,15beta)-1,11,12-trihydroxy-15-[(3-methylbutanoyl)oxy]-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• methyl (1R,2S,3R,6R,8S,12S,13S,14R,15R,16S,17S)-12,15,16-trihydroxy-9,13-dimethyl-3-(3-methylbutanoyloxy)-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• CHEBI:5987
• NCI60_002273
• NSC279503
• CHEMBL1979791
• NSC-279503
• DTXSID20973202
• Methyl 1,11,12-trihydroxy-15-[(3-methylbutanoyl)oxy]-2,16-dioxo-13,20-epoxypicras-3-en-21-oate
• Neuro_000141
• Picras-3-en-21-oic acid,20-epoxy-1,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester, (1.beta.,11.beta.,12.alpha.,15.beta.)-
• Picras-4-en-21-oic acid,20-epoxy-1,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-2,16-dioxo-, methyl ester
• delaumonone B
• isobruceine A

• Inchi： 1S/C26H34O11/c1-10(2)6-15(28)37-17-19-25-9-35-26(19,23(33)34-5)21(31)16(29)18(25)24(4)12(8-14(25)36-22(17)32)11(3)7-13(27)20(24)30/h7,10,12,14,16-21,29-31H,6,8-9H2,1-5H3/t12-,14+,16+,17+,18+,19+,20+,21-,24-,25+,26-/m0/s1
• InChI Key： NTBOLWMPXFGUHO-FTSLJJEMSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(CC(C)C)=O)O)O)O)=O

Computed Properties

• Exact Mass: 522.21000
• Monoisotopic Mass: 522.21011190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.89000
• LogP: -0.31800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids